Cas no 1219911-54-2 (3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea
• CAS No: 1219911-54-2
• MF: C₁₆H₁₇F₃N₂O₂S
• MW: 358.378593206406
• CID: 6584866
• PubChem ID: 49676649
• Update Time: 2025-11-01

3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea
• VU0524296-1
• 1-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)-3-(2-(trifluoromethyl)phenyl)urea
• 1219911-54-2
• F5854-4925
• 1-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)-3-[2-(trifluoromethyl)phenyl]urea
• AKOS024522936
• 3-(2-methoxyethyl)-3-[(thiophen-3-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C16H17F3N2O2S/c1-23-8-7-21(10-12-6-9-24-11-12)15(22)20-14-5-3-2-4-13(14)16(17,18)19/h2-6,9,11H,7-8,10H2,1H3,(H,20,22)
• InChI Key： BUQZQSUEGLYUGX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(NC1C=CC=CC=1C(F)(F)F)=O)CCOC

Computed Properties

• Exact Mass: 358.09628345g/mol
• Monoisotopic Mass: 358.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.8Ų

Additional information on 3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea

3-(2-Methoxyethyl)-3-(Thiophen-3-yl)methyl-1-2-(Trifluoromethyl)phenylurea: A Comprehensive Overview

Introduction

The compound 3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea, identified by the CAS No. 1219911-54-2, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a complex urea derivative with a unique structure that combines a thiophene ring, a trifluoromethyl group, and a methoxyethyl substituent. Its synthesis and characterization have been extensively studied, and its potential applications in drug discovery and materials science are currently under investigation.

Chemical Structure and Properties

The molecular structure of 3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea is characterized by a central urea group connected to two distinct aromatic systems. The thiophene ring, a five-membered heterocycle containing sulfur, contributes to the compound's electronic properties and stability. The trifluoromethyl group attached to the phenyl ring introduces electron-withdrawing effects, enhancing the compound's reactivity and bioavailability. Additionally, the methoxyethyl substituent provides hydrophilic properties, which may influence the compound's solubility and pharmacokinetics.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as thiophene derivatives and trifluoromethylated phenyl ureas. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production of this compound.

Applications in Drug Discovery

3-(2-Methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea has shown promise in various pharmacological studies. Its unique structure allows for interactions with multiple biological targets, making it a potential candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Recent research has focused on its ability to modulate enzyme activity and its potential as a kinase inhibitor.

Safety and Toxicity Profile

Understanding the safety profile of this compound is crucial for its potential therapeutic applications. Preliminary toxicity studies indicate that it exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its genotoxicity and potential for bioaccumulation.

Future Directions

The future of 3-(2-methoxyethyl)-3-(thiophen-3-yl)methyl-1-2-(trifluoromethyl)phenylurea lies in its continued exploration as a drug candidate and its potential use in advanced materials. Researchers are actively investigating its role in targeted drug delivery systems and its application in creating novel organic semiconductors.